Cas no 2171919-68-7 (3-methoxy-3-methyl-1-(2-methylbut-3-yn-2-yl)azetidine)

• Product Name: 3-methoxy-3-methyl-1-(2-methylbut-3-yn-2-yl)azetidine
• CAS No: 2171919-68-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6149689
• PubChem ID: 165873488
• Update Time: 2025-08-04

3-methoxy-3-methyl-1-(2-methylbut-3-yn-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-methyl-1-(2-methylbut-3-yn-2-yl)azetidine
• 2171919-68-7
• EN300-1615056

• Inchi： 1S/C10H17NO/c1-6-9(2,3)11-7-10(4,8-11)12-5/h1H,7-8H2,2-5H3
• InChI Key： FCCWUDITTXMORV-UHFFFAOYSA-N
• SMILES： O(C)C1(C)CN(C(C#C)(C)C)C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-methoxy-3-methyl-1-(2-methylbut-3-yn-2-yl)azetidine

3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine: A Comprehensive Overview

3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine is a complex organic compound with the CAS registry number 2171919-68-7. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The molecule is characterized by its unique substitution pattern, featuring a methoxy group, a methyl group, and a 2-methylbutynyl substituent attached to the nitrogen atom. These structural features contribute to its distinct chemical properties and potential applications in various fields.

The synthesis of 3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine involves a series of carefully designed reactions. Recent advancements in organic synthesis have enabled the efficient construction of azetidine derivatives, leveraging techniques such as ring-closing metathesis and nucleophilic substitution. The incorporation of the 2-methylbutynyl group introduces steric hindrance and electronic effects that influence the compound's reactivity and stability. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, making it more accessible for further studies.

One of the most intriguing aspects of 3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine is its potential in medicinal chemistry. Azetidines are known for their ability to act as bioisosteres of other nitrogen-containing heterocycles, such as piperazines and morpholines. This property makes them valuable in drug design, where they can be used to modulate pharmacokinetic profiles and improve bioavailability. Recent studies have highlighted the compound's ability to inhibit certain enzyme activities, suggesting its potential as a lead molecule in the development of novel therapeutic agents.

In addition to its medicinal applications, 3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine has shown promise in materials science. The presence of the methoxy and methyl groups introduces hydrophilic and hydrophobic characteristics, respectively, which can be exploited in the design of amphiphilic materials. Researchers have investigated its use as a building block for self-assembling structures, such as micelles and vesicles, which have applications in drug delivery systems and nanotechnology.

The physical and chemical properties of 3-Methoxy-3-Methyl-1-(2-Methylbut-3-Yn-2-Yl)Azetidine have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been determined, providing insights into its potential for use in organic synthesis and formulation development. Furthermore, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and analyze its conformational flexibility.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 3-Methoxy